![molecular formula C21H19N7O3 B2853081 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034532-22-2](/img/structure/B2853081.png)
3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a quinazoline derivative that has been shown to exhibit a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects.
Mechanism of Action
The mechanism of action of 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the production of pro-inflammatory cytokines. It may also work by inhibiting the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to induce apoptosis in cancer cells and inhibit the formation of new blood vessels.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione in lab experiments include its potential anti-inflammatory, anti-tumor, and anti-angiogenic effects. However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, the compound may have off-target effects that could interfere with the results of experiments.
Future Directions
There are several future directions for research on 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione. One direction is to further investigate the mechanism of action of the compound to better understand how it works. Another direction is to study the compound's effects on different types of cancer cells to determine its potential as an anti-cancer agent. Additionally, future research could focus on developing more potent derivatives of the compound with improved therapeutic properties.
Synthesis Methods
The synthesis of 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione involves several steps. The first step is the preparation of 3-(4-bromophenyl)-1H-tetrazole, which is then reacted with 4-piperidinylbenzoyl chloride to form 1-(3-(1H-tetrazol-1-yl)benzoyl)piperidine-4-yl 4-piperidinylbenzoate. This intermediate is then reacted with 2,4-dioxo-1,2,3,4-tetrahydroquinazoline to form the final product, this compound.
Scientific Research Applications
The 3-(1-(3-(1H-tetrazol-1-yl)benzoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione compound has been studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor effects by inhibiting the growth of cancer cells. Additionally, this compound has been shown to have anti-angiogenic effects by inhibiting the formation of new blood vessels.
Properties
IUPAC Name |
3-[1-[3-(tetrazol-1-yl)benzoyl]piperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N7O3/c29-19(14-4-3-5-16(12-14)27-13-22-24-25-27)26-10-8-15(9-11-26)28-20(30)17-6-1-2-7-18(17)23-21(28)31/h1-7,12-13,15H,8-11H2,(H,23,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTAVDQNAFMBACW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)C4=CC(=CC=C4)N5C=NN=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.